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Compound Name: EC19
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For Researchers, Scientists, and Drug Development Professionals

Introduction

EC19, a synthetic retinoid analogue of 13-cis retinoic acid, has garnered significant interest in
the fields of stem cell research and oncology. Its chemical designation is 3-(5,5,8,8-tetramethyl-
5,6,7,8-tetrahydronaphthalen-2-ylethynyl) benzoic acid.[1] Unlike its naturally occurring
counterparts, such as all-trans-retinoic acid (ATRA), EC19 exhibits enhanced stability, making it
a more reliable and robust tool for in vitro studies and a promising candidate for therapeutic
development.[2][3] This technical guide provides a comprehensive overview of the known
physicochemical properties and stability of EC19, intended to support researchers and drug
development professionals in their work with this compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to
its application in research and its development as a therapeutic agent. These properties
influence its solubility, absorption, distribution, metabolism, and excretion (ADME) profile. While
experimentally determined data for EC19 remains limited in publicly accessible literature, key
parameters can be estimated based on its chemical structure and data from its closely related
isomer, EC23.
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Table 1: Physicochemical Properties of EC19

Property

Value

Source/Method

Chemical Name

3-(5,5,8,8-tetramethyl-5,6,7,8-
tetrahydronaphthalen-2-
ylethynyl) benzoic acid

[1]

Molecular Formula C23H2402 [4]
Molecular Weight 332.44 g/mol [4]
) ) ) Based on the melting point of
Melting Point Estimated: ~256-260 °C o
its isomer, EC23.
- In Water: Very low (estimated o )
- ) ) General retinoid properties and
Solubility to be in the micromolar range)
data for EC23.
- In DMSO: Soluble
Predicted based on the
pKa Estimated: ~4-5 carboxylic acid functional
group.
) Predicted based on its
logP Estimated: > 5

lipophilic structure.

Stability Profile

EC19 was specifically designed to overcome the inherent instability of natural retinoids like

ATRA, which are sensitive to light, heat, and oxidation. This enhanced stability is a key

advantage for its use in experimental and pharmaceutical settings.

Key Stability Features:

o Enhanced Stability: EC19 is significantly more stable than all-trans-retinoic acid (ATRA),

improving the reliability and reproducibility of experiments.[2][3]

o Storage Conditions: For long-term storage, EC19 should be stored at -20°C. Stock solutions
in DMSO can also be stored at -20°C.
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Experimental Protocols

Detailed experimental protocols for the determination of EC19's physicochemical properties are
not widely published. However, standard laboratory methods for characterizing small molecules
can be applied.

Melting Point Determination (General Protocol)

A standard capillary melting point apparatus can be used to determine the melting point of
EC19.

Methodology:
o Asmall, powdered sample of EC19 is packed into a capillary tube.
e The capillary tube is placed in a calibrated melting point apparatus.

e The temperature is gradually increased, and the range at which the solid melts to a liquid is
recorded.

Solubility Assessment (General Protocol)

The solubility of EC19 in various solvents can be determined using the following general
procedure.

Methodology:

An excess amount of EC19 is added to a known volume of the solvent of interest (e.qg.,
water, DMSO, ethanol).

The mixture is agitated at a constant temperature until equilibrium is reached.

The saturated solution is filtered to remove any undissolved solid.

The concentration of EC19 in the filtrate is then quantified using a suitable analytical method,
such as High-Performance Liquid Chromatography (HPLC).

Stability Assessment using HPLC (General Protocol)
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A stability-indicating HPLC method is crucial for assessing the degradation of EC19 under
various stress conditions.

Methodology:

o Method Development: An HPLC method capable of separating EC19 from its potential
degradation products is developed. This typically involves optimizing the mobile phase
composition, column type, and detection wavelength.

o Forced Degradation Studies: Solutions of EC19 are subjected to stress conditions such as
acid, base, oxidation, heat, and light.

e Analysis: The stressed samples are analyzed by the developed HPLC method to quantify the
remaining amount of EC19 and to detect the formation of any degradation products.

Signaling Pathways and Logical Relationships

EC19 exerts its biological effects primarily through the modulation of the Retinoic Acid Receptor
(RAR) signaling pathway. As a synthetic retinoid, it mimics the action of endogenous retinoic
acid by binding to and activating RARs, which are nuclear receptors that function as ligand-
activated transcription factors.
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Caption: EC19 signaling through the Retinoic Acid Receptor (RAR) pathway.

The diagram above illustrates the generally accepted mechanism of action for retinoids like
EC19. Upon entering the cell, EC19 binds to Cellular Retinoic Acid Binding Protein (CRABP),
which facilitates its transport to the nucleus. In the nucleus, EC19 binds to the Retinoic Acid
Receptor (RAR), which is typically heterodimerized with the Retinoid X Receptor (RXR). This
ligand-receptor complex then binds to specific DNA sequences known as Retinoic Acid
Response Elements (RARES) in the promoter regions of target genes, thereby modulating their
transcription and leading to a cellular response, such as differentiation. EC19 has been shown
to be particularly effective at inducing the differentiation of stem cells into epithelial-like
lineages.

Conclusion

EC19 represents a valuable tool for research and a potential therapeutic agent due to its
enhanced stability and potent activity as a synthetic retinoid. This guide has summarized the
currently available information on its physicochemical properties and stability, and has provided
an overview of the experimental approaches for their characterization. Further detailed
experimental studies are warranted to fully elucidate the physicochemical profile of EC19 and
to support its continued development and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167107 1#ec19-physicochemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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